Cas no 156597-85-2 (1,3-Benzenedimethanethiol, 5-bromo-)

• Product Name: 1,3-Benzenedimethanethiol, 5-bromo-
• CAS No: 156597-85-2
• MF: C₈H₉BrS₂
• MW: 249.19105887413
• CID: 4459412
• PubChem ID: 86176629
• Update Time: 2025-04-24

1,3-Benzenedimethanethiol, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanethiol, 5-bromo-
• 5-Bromo-1,3-benzenedimethanethiol
• 156597-85-2
• DTXSID901298912

• Inchi： 1S/C8H9BrS2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,10-11H,4-5H2
• InChI Key： FWMVDTNIKKXMBN-UHFFFAOYSA-N
• SMILES： C1(CS)=CC(Br)=CC(CS)=C1

Computed Properties

• Exact Mass: 247.93291Da
• Monoisotopic Mass: 247.93291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 2Ų